![molecular formula C15H11N5OS B2438884 3-(Phenoxymethyl)-6-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole CAS No. 874466-43-0](/img/structure/B2438884.png)
3-(Phenoxymethyl)-6-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
The compound “3-(Phenoxymethyl)-6-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines . These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents . The structure–activity relationship of these compounds is of profound importance in drug design, discovery, and development .
Synthesis Analysis
The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives involves several synthetic approaches . One of the routes involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, thereby annulating the triazole ring on thiadiazine .Molecular Structure Analysis
The molecular structure of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring . This core structure can manifest substituents around it in defined three-dimensional representations . The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile .Chemical Reactions Analysis
The chemical reactions involving 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines are diverse. For instance, the reaction of 6a with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol in refluxing ethanol, in the presence of a catalytic amount of piperidine, for 8 h afforded a low yield (30%) of N,N′-(ethane-1,2-diyl)bis(2-(4-(3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl)phenoxy)-acetamide) (8a) .Scientific Research Applications
Antibacterial and Antimicrobial Applications
Synthesis and Antibacterial Activity : Substituted derivatives of triazolo[3,4-b][1,3,4]thiadiazole have been synthesized and evaluated for antibacterial activity, showing potency against various bacterial strains when compared with standard drugs like ampicillin and gattifloxacin (Singh et al., 2010).
Antimicrobial Activities : Novel derivatives have been synthesized and assessed for antimicrobial activities, indicating significant potential against bacterial and fungal strains. This research highlights the compound's role in developing new antimicrobial agents (Karabasanagouda et al., 2007).
Insecticidal Applications
Insecticidal Assessment : Innovative heterocycles incorporating a thiadiazole moiety have been evaluated against the cotton leafworm, showing promising insecticidal properties. This research paves the way for developing new insect control agents (Fadda et al., 2017).
Synthesis and Insecticidal Activity : Novel pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles have demonstrated potential insecticidal activity, especially against 2nd instar Mythimna separata larvae, indicating the utility of these compounds in pest control (Qian et al., 2013).
Antitumor and Anticancer Applications
Potential Anti-Tumor Agents : A series of 3,6-disubstituted triazolo[3,4-b]thiadiazole derivatives have been synthesized and shown inhibitory effects on the growth of a wide range of cancer cell lines, offering insights into the development of new anticancer drugs (Ibrahim, 2009).
Antioxidant and Anticancer Agent : Studies on the antioxidant property of triazolo-thiadiazoles and their cytotoxic effect on hepatocellular carcinoma cell line, HepG2, suggest these compounds as potent antioxidant and anticancer agents (Sunil et al., 2010).
Mechanism of Action
The mechanism of action of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines is largely dependent on their biological activity. For instance, in their role as antimicrobial agents, these compounds have been found to exhibit IC50 values of 0.87±0.09 to 8.32±1.21 µM against the urease enzyme, as compared with thiourea as the positive control .
Future Directions
The future directions in the research of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, including “3-(Phenoxymethyl)-6-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole”, involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases .
properties
IUPAC Name |
3-(phenoxymethyl)-6-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N5OS/c1-2-4-12(5-3-1)21-10-13-17-18-15-20(13)19-14(22-15)11-6-8-16-9-7-11/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVSLXRAUTXNQHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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